Cas no 2624129-60-6 (1-(4-Ethynyloxan-4-yl)piperazine)

• Product Name: 1-(4-Ethynyloxan-4-yl)piperazine
• CAS No: 2624129-60-6
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• MDL: MFCD33550113
• CID: 5672131
• PubChem ID: 155977772
• Update Time: 2025-10-30

1-(4-Ethynyloxan-4-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 2624129-60-6
• 1-(4-ethynyloxan-4-yl)piperazine
• EN300-27152300
• Piperazine, 1-(4-ethynyltetrahydro-2H-pyran-4-yl)-
• 1-(4-Ethynyloxan-4-yl)piperazine

• MDL： MFCD33550113
• Inchi： 1S/C11H18N2O/c1-2-11(3-9-14-10-4-11)13-7-5-12-6-8-13/h1,12H,3-10H2
• InChI Key： NXESEOCPYIZHIM-UHFFFAOYSA-N
• SMILES： O1CCC(C#C)(CC1)N1CCNCC1

Computed Properties

• Exact Mass: 194.141913202g/mol
• Monoisotopic Mass: 194.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 24.5Ų

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 288.2±40.0 °C(Predicted)
• pka: 9.13±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 1-(4-Ethynyloxan-4-yl)piperazine

Recent Advances in the Study of 1-(4-Ethynyloxan-4-yl)piperazine (CAS: 2624129-60-6) in Chemical Biology and Pharmaceutical Research

The compound 1-(4-Ethynyloxan-4-yl)piperazine (CAS: 2624129-60-6) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features combining an ethynyloxane moiety with a piperazine ring, has attracted significant attention due to its potential applications in drug discovery and development. Recent studies have explored its utility as a versatile building block for the synthesis of novel bioactive compounds, particularly in the context of central nervous system (CNS) disorders and oncology.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a key intermediate in the synthesis of sigma-1 receptor ligands. The research team utilized 1-(4-Ethynyloxan-4-yl)piperazine to develop a series of novel compounds showing high affinity for sigma-1 receptors, which are implicated in various neurological conditions including neuropathic pain and neurodegenerative diseases. The structural flexibility of this scaffold allowed for efficient optimization of pharmacological properties while maintaining target specificity.

In parallel developments, researchers have investigated the compound's potential in targeted cancer therapies. A recent patent application (WO2023051234) describes the use of 1-(4-Ethynyloxan-4-yl)piperazine derivatives as PROTAC (Proteolysis Targeting Chimera) components, specifically designed to degrade oncogenic proteins. The ethynyl group in particular was found to facilitate efficient click chemistry conjugation with various E3 ligase ligands, enabling the rapid assembly of diverse PROTAC molecules with varying degradation profiles.

Pharmacokinetic studies of the parent compound and its derivatives have revealed favorable absorption and distribution characteristics. The piperazine moiety contributes to improved solubility, while the oxane ring enhances membrane permeability. These properties make 1-(4-Ethynyloxan-4-yl)piperazine particularly valuable for CNS drug development, where balancing blood-brain barrier penetration with systemic exposure remains a significant challenge.

Recent synthetic methodology developments have significantly improved access to this compound and its derivatives. A 2024 publication in Organic Letters describes a novel catalytic system for the efficient preparation of 1-(4-Ethynyloxan-4-yl)piperazine from commercially available starting materials, achieving high yields (typically >85%) and excellent purity (>99%). This advancement has facilitated broader exploration of structure-activity relationships within this chemical class.

Safety and toxicology assessments of 1-(4-Ethynyloxan-4-yl)piperazine and its derivatives have shown promising results in preclinical models. The compound exhibits a favorable safety profile with no significant off-target activities observed in comprehensive receptor screening panels. Metabolic stability studies indicate moderate hepatic clearance, suggesting that structural modifications may be required for optimal in vivo performance in certain therapeutic contexts.

The versatility of 1-(4-Ethynyloxan-4-yl)piperazine continues to inspire innovative applications in chemical biology. Recent work has demonstrated its utility in bioorthogonal labeling strategies, where the ethynyl group serves as a handle for selective modification of biomolecules. This approach has been particularly valuable in live-cell imaging studies and target engagement assays, providing researchers with powerful tools for mechanistic investigations.

Looking forward, the pharmaceutical industry is showing increasing interest in this scaffold, with several companies including it in their fragment-based drug discovery libraries. The unique combination of structural features in 1-(4-Ethynyloxan-4-yl)piperazine offers multiple vectors for medicinal chemistry optimization, making it a valuable asset in the search for novel therapeutics across multiple disease areas.